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Compound of Interest

Compound Name: H-Asp(OcHx)-OH

Cat. No.: B612983 Get Quote

An In-depth Technical Guide to the Safety and Handling of H-Asp(OcHx)-OH

This guide provides a comprehensive overview of the safety and handling guidelines for H-
Asp(OcHx)-OH (L-Aspartic acid β-cyclohexyl ester), a derivative of the amino acid aspartic

acid commonly utilized in peptide synthesis and other chemical applications. The information

herein is compiled for researchers, scientists, and professionals in drug development to ensure

safe laboratory practices. Given the limited availability of a dedicated, extensive safety

monograph for this specific compound, this guide supplements available data with general

principles of laboratory safety and information from closely related compounds.

Chemical and Physical Properties
H-Asp(OcHx)-OH is a white to off-white powder. It is essential to understand its physical and

chemical properties to handle it appropriately.
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Property Value Source

CAS Number 112259-66-2

Synonyms

L-Aspartic acid beta-cyclohexyl

ester, H-L-Asp(cHx)-OH,

Asp(ochx)

Molecular Formula C10H17NO4

Molecular Weight 215.3 g/mol

Appearance White to off-white powder

Storage Temperature
2-8°C, sealed in a dry

environment

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone

Hazard Identification and Classification
While a specific hazard classification for H-Asp(OcHx)-OH is not readily available, and a safety

data sheet for the parent compound L-Aspartic acid suggests it is not classified as hazardous

under CLP regulations, it is prudent to handle it with care. The Boc-protected analogue, Boc-

Asp(OcHx)-OH, has been associated with certain hazard statements, which should be

considered as potential risks.
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GHS08 Warning
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cause

damage to

organs

through
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breathe
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s/spray.

P314: Get

medical

advice/attenti

on if you feel

unwell. P501:

Dispose of
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with local
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the Aquatic

Environment

(Chronic)

GHS09 Warning
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Experimental Protocols
Detailed experimental protocols for the safety assessment of H-Asp(OcHx)-OH are not publicly

available. The following are generalized protocols based on OECD guidelines that would be
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appropriate for evaluating the safety of a similar chemical substance.

Protocol 1: Acute Oral Toxicity Assessment (OECD 423)

Objective: To determine the acute oral toxicity of H-Asp(OcHx)-OH.

Animals: Healthy, young adult rodents (e.g., rats), fasted prior to dosing.

Procedure:

1. A starting dose of 2000 mg/kg body weight is administered to a group of three animals.

The substance is dissolved or suspended in an appropriate vehicle.

2. Animals are observed for mortality and clinical signs of toxicity for at least 14 days.

3. If no mortality is observed, the LD50 is considered to be greater than 2000 mg/kg.

4. If mortality occurs, the test is repeated with a lower dose (e.g., 300 mg/kg) in another

group of animals.

Data Collection: Body weight, clinical observations, and necropsy findings are recorded.

Protocol 2: Skin Irritation/Corrosion Test (OECD 404)

Objective: To assess the potential of H-Asp(OcHx)-OH to cause skin irritation or corrosion.

Animals: Albino rabbits with healthy, intact skin.

Procedure:

1. A small amount of the test substance (0.5 g) is applied to a small area of shaved skin and

covered with a gauze patch.

2. The patch is removed after a 4-hour exposure period.

3. The skin is observed for signs of erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.
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Data Collection: Skin reactions are scored and classified according to a standardized scale

to determine the irritation potential.

Safe Handling and Storage
Proper handling and storage are crucial to minimize exposure and maintain the integrity of H-
Asp(OcHx)-OH.

Engineering Controls: Use in a well-ventilated area, preferably in a chemical fume hood,

especially when handling powders to avoid inhalation.

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear compatible chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: Wear a laboratory coat and ensure skin is not exposed.

Respiratory Protection: If ventilation is inadequate, use a NIOSH-approved respirator for

organic vapors and particulates.

Hygiene Measures: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the

laboratory.

Storage: Store in a tightly sealed container in a cool, dry place at 2-8°C.
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Caption: Workflow for the safe handling of H-Asp(OcHx)-OH.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b612983?utm_src=pdf-body-img
https://www.benchchem.com/product/b612983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b612983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


First-Aid Measures
In case of exposure, follow these first-aid procedures:

Inhalation: Remove the individual to fresh air. If breathing is difficult, give oxygen and seek

medical attention.

Skin Contact: Immediately flush the skin with plenty of water. Remove contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the

upper and lower eyelids. Seek medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and seek immediate medical attention.

Fire-Fighting and Accidental Release Measures
Extinguishing Media: Use extinguishing media appropriate for the surrounding fire, such as

dry chemical, carbon dioxide, water spray, or foam.

Special Hazards: May emit toxic fumes of carbon and nitrogen oxides under fire conditions.

Accidental Release:

Evacuate the area.

Wear appropriate PPE.

Avoid generating dust.

Sweep up the spilled solid material and place it in a sealed container for disposal.

Clean the spill area thoroughly.

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.

Conditions to Avoid: Avoid exposure to moisture and strong oxidizing agents.
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Incompatible Materials: Strong oxidizing agents.

Hazardous Decomposition Products: Carbon monoxide, carbon dioxide, and nitrogen oxides

may be formed during combustion.

Incompatible Materials
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Caption: Potential hazardous reactions and conditions for H-Asp(OcHx)-OH.

Toxicological Information
No specific toxicological data, such as LD50 or LC50, for H-Asp(OcHx)-OH is available in the

provided search results. For the parent compound, L-aspartic acid, prolonged or repeated

exposure is not known to aggravate medical conditions. However, based on the hazard

information for the Boc-protected analogue, prolonged exposure should be avoided.
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Disposal Considerations
Dispose of H-Asp(OcHx)-OH and its containers in accordance with all applicable federal, state,

and local environmental regulations. Do not allow the chemical to enter drains or waterways.

This guide is intended to provide a framework for the safe handling of H-Asp(OcHx)-OH. It is

imperative that all users consult the most current Safety Data Sheet (SDS) provided by the

supplier and adhere to all institutional safety protocols.

To cite this document: BenchChem. [H-Asp(OcHx)-OH safety and handling guidelines].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b612983#h-asp-ochx-oh-safety-and-handling-
guidelines]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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